Cas no 2308475-90-1 ((3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)

• Product Name: (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• CAS No: 2308475-90-1
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6347577
• PubChem ID: 165509220
• Update Time: 2025-10-29

(3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• (3R)-3-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid
• EN300-1548700
• 2308475-90-1

• Inchi： 1S/C24H26N2O7/c1-3-32-23(30)21(22(29)25-14(2)12-20(27)28)26-24(31)33-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21H,3,12-13H2,1-2H3,(H,25,29)(H,26,31)(H,27,28)/t14-,21?/m1/s1
• InChI Key： LYYVTFRFTJPBHP-CKAQCJTGSA-N
• SMILES： O(C(NC(C(=O)OCC)C(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Additional information on (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid

Comprehensive Analysis of (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2308475-90-1)

The compound (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2308475-90-1) is a highly specialized amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc-protected amino group and an ethyl carboxylate moiety, makes it a valuable building block for solid-phase peptide synthesis (SPPS). Researchers and biochemists are increasingly interested in this compound due to its role in the development of therapeutic peptides and drug delivery systems.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. The Fmoc group in (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid is particularly noteworthy, as it offers excellent stability during synthesis while being easily removable under mild conditions. This property aligns with the growing trend toward green chemistry and sustainable manufacturing in the pharmaceutical industry.

Another key feature of this compound is its chiral center at the 3R position, which is critical for ensuring the enantiomeric purity of synthesized peptides. Enantiopure compounds are essential in drug development, as they often exhibit superior bioactivity and pharmacokinetic profiles. This has led to a rise in searches for chiral building blocks and stereoselective synthesis methods, reflecting the industry's focus on precision medicine.

The ethyl carboxy functional group in CAS No. 2308475-90-1 also contributes to its versatility. This group can be further modified or hydrolyzed to yield carboxylic acids, enabling the compound to serve as a precursor for more complex molecules. Such flexibility is highly sought after in combinatorial chemistry and high-throughput screening platforms, where rapid diversification of molecular structures is paramount.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids", "peptide synthesis reagents", and "CAS 2308475-90-1 applications". These queries highlight the need for detailed technical information on this compound's synthetic utility and handling protocols. Additionally, the compound's relevance to COVID-19 research (e.g., peptide-based antiviral agents) has further amplified its visibility in scientific literature and online databases.

In conclusion, (3R)-3-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid represents a cutting-edge tool for modern drug discovery and bioconjugation. Its compatibility with automated peptide synthesizers and its role in click chemistry applications underscore its importance in contemporary research. As the scientific community continues to explore targeted therapies and biologics, this compound is poised to remain a cornerstone of innovative chemical solutions.